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Introduction

Swertisin is a naturally occurring C-glucosylflavone found in various medicinal plants. Recent
studies have highlighted its potential as a glucose-lowering agent, primarily through the
inhibition of the sodium-glucose cotransporter 2 (SGLT2).[1][2] SGLT2 is predominantly
expressed in the kidneys and is responsible for the reabsorption of glucose from the glomerular
filtrate back into the circulation. By inhibiting SGLT2, Swertisin promotes urinary glucose
excretion, thereby lowering blood glucose levels. Notably, current research suggests that
Swertisin's primary mechanism of action is selective for SGLT2 and does not significantly
impact GLUT-mediated glucose transport.[1][2]

This application note provides a detailed protocol for a cell-based glucose uptake assay to
evaluate the effect of Swertisin. The assay utilizes the fluorescent glucose analog 2-[N-(7-
nitrobenz-2-oxa-1,3-diazol-4-yl)amino]-2-deoxy-D-glucose (2-NBDG) to quantify glucose
uptake in a relevant cell line. This protocol is designed for researchers investigating the effects
of Swertisin and other potential SGLT2 inhibitors on cellular glucose transport.

Principle of the Assay

The 2-NBDG glucose uptake assay is a widely used method to measure cellular glucose
transport. 2-NBDG is a fluorescently labeled deoxyglucose analog that is taken up by cells
through glucose transporters. Once inside the cell, 2-NBDG is phosphorylated by hexokinase,
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trapping it within the cell. The intracellular accumulation of 2-NBDG, which is proportional to the
rate of glucose uptake, can be quantified by measuring its fluorescence intensity. This assay
provides a robust and sensitive method to screen for modulators of glucose transport.

Quantitative Data Summary

The following table summarizes the reported effects of Swertisin on glucose uptake and
SGLT2 expression. Researchers can use this data as a reference for expected outcomes when
designing their experiments.

. Effecton Effect on
. Concentrati
Compound Cell Line Glucose SGLT2 Reference
on
Uptake Expression
Swertisin HEK293 7.5 pg/mL Inhibition Decrease [3]

Note: The provided data is based on a single concentration. It is recommended to perform a
dose-response analysis to determine the IC50 value of Swertisin in the specific cell system
being used.

Signaling Pathway Diagrams

The following diagrams illustrate the primary mechanism of action of Swertisin and a general
overview of a key glucose uptake signaling pathway for reference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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